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Compound of Interest

Compound Name: 2-Bromo-4-chloroanisole

Cat. No.: B057475 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical aspect of laboratory management and

environmental stewardship. This guide provides essential safety and logistical information for

the proper disposal of 2-Bromo-4-chloroanisole, a halogenated aromatic compound.

Adherence to these procedures is vital for maintaining a safe laboratory environment and

complying with regulatory standards.

Hazard Profile and Safety Precautions
2-Bromo-4-chloroanisole is classified as a hazardous substance requiring careful handling.

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

this compound presents several risks.[1]

Quantitative Hazard Data

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation
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Source: Aggregated GHS information from the ECHA C&L Inventory.[1]

Before initiating any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE). All handling of 2-Bromo-4-chloroanisole and its waste should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Recommended Personal Protective Equipment (PPE)

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
A lab coat or chemical-resistant apron, full-

length pants, and closed-toe shoes.

Step-by-Step Disposal Protocol
The primary method for the disposal of 2-Bromo-4-chloroanisole is through a licensed and

approved hazardous waste disposal facility. Do not dispose of this chemical down the drain or

in regular trash.

Experimental Protocol for Waste Management

Waste Segregation:

2-Bromo-4-chloroanisole is a halogenated organic compound. It is crucial to collect

waste containing this chemical in a dedicated container labeled "Halogenated Organic

Waste."

Do not mix with non-halogenated organic wastes, strong acids, bases, or oxidizing agents

to prevent potentially hazardous reactions.

Waste Collection:

Solid Waste: Collect any solid 2-Bromo-4-chloroanisole waste, including contaminated

items such as weighing paper, gloves, or disposable spatulas, in a clearly labeled, sealed
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container designated for halogenated organic solids.

Liquid Waste: If the compound is in a solution, collect it in a separate, sealed, and clearly

labeled waste container for halogenated organic liquids. The container should be made of

a compatible material, such as high-density polyethylene (HDPE).

Contaminated Labware: Reusable labware that has come into contact with the compound

should be decontaminated by rinsing with a suitable solvent (e.g., acetone or ethanol)

inside a chemical fume hood. The rinsate must be collected as halogenated liquid waste.

Container Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "2-Bromo-4-chloroanisole"

An indication of the hazards (e.g., "Irritant")

The accumulation start date (the date the first drop of waste was added to the

container)

Storage:

Store sealed waste containers in a designated and secure hazardous waste accumulation

area.

The storage area should be cool, dry, and well-ventilated.

Ensure secondary containment is used to capture any potential leaks.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup.
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Provide the waste disposal service with a detailed inventory of the waste, including the

chemical name and quantity.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

For small spills:

Alert personnel in the immediate area and restrict access.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,

or earth.

Collect the absorbent material and place it into a sealed, labeled container for disposal as

hazardous waste.

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

For large spills:

Evacuate the area immediately.

Alert your institution's emergency response team and EHS department.

Regulatory Information
While 2-Bromo-4-chloroanisole is not individually listed with a specific EPA hazardous waste

code, as a halogenated organic compound, it would likely fall under the F-listed codes for

wastes from non-specific sources if it is a spent solvent.[2][3] Specifically, it could be classified

under codes such as F001 or F002 if mixed with other spent halogenated solvents used in

degreasing or other applications.[2][3] Generators of this waste must make a hazardous waste

determination and consult local, state, and federal regulations to ensure complete and accurate

classification.[4]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromo-4-chloroanisole.
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Disposal Workflow for 2-Bromo-4-chloroanisole

Generation of
2-Bromo-4-chloroanisole Waste
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Caption: Disposal workflow for 2-Bromo-4-chloroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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